Cas no 389571-69-1 (3-iodo-5-(trifluoromethyl)aniline)

3-iodo-5-(trifluoromethyl)aniline structure
389571-69-1 structure
Product Name:3-iodo-5-(trifluoromethyl)aniline
CAS No:389571-69-1
MF:C7H5F3IN
MW:287.02098441124
MDL:MFCD04116465
CID:1496203
PubChem ID:11077019
Update Time:2025-04-21

3-iodo-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-iodo-5-(trifluoromethyl)aniline
    • CTK1B4491
    • 3-iodo-5-trifluoromethylaniline
    • Benzenamine, 3-iodo-5-(trifluoromethyl)-
    • SureCN5473657
    • 3-AMINO-5-IODO-1-TRIFLUOROMETHYLBENZENE
    • AG-A-60914
    • CTK1B4491; 3-iodo-5-trifluoromethylaniline; Benzenamine, 3-iodo-5-(trifluoromethyl)-; SureCN5473657; 3-AMINO-5-IODO-1-TRIFLUOROMETHYLBENZENE; AG-A-60914;
    • CS-0235883
    • MFCD04116465
    • 3-iodo-5-trifluoromethyl-aniline
    • DTXSID30454416
    • 389571-69-1
    • EN300-1642552
    • SCHEMBL5473657
    • SB82537
    • MDL: MFCD04116465
    • Inchi: 1S/C7H5F3IN/c8-7(9,10)4-1-5(11)3-6(12)2-4/h1-3H,12H2
    • InChI Key: AGFSYSXYGGUNCD-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C(C(F)(F)F)C=1)N

Computed Properties

  • Exact Mass: 286.94145
  • Monoisotopic Mass: 286.94188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

3-iodo-5-(trifluoromethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013033576-1g
3-Iodo-5-(trifluoromethyl)aniline
389571-69-1 97%
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$1490.00 2023-09-02
abcr
AB275743-250 mg
3-Iodo-5-(trifluoromethyl)aniline, 98%; .
389571-69-1 98%
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€289.00 2023-04-26
abcr
AB275743-1 g
3-Iodo-5-(trifluoromethyl)aniline, 98%; .
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Enamine
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Enamine
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Enamine
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